Cas no 213686-08-9 (Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI))

• Product Name: Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI)
• CAS No: 213686-08-9
• MF: C₆H₁₄Cl₂N₂O₄
• MW: 249.092360019684
• CID: 253146
• PubChem ID: 11021265
• Update Time: 2025-11-02

Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI)
• (5R,2R)-2,5-Diaminoadipic acid 2HCl
• [(1R,4R)-4-azaniumyl-1,4-dicarboxybutyl]azanium;dichloride
• 213686-08-9

• Inchi： 1S/C6H12N2O4.2ClH/c7-3(5(9)10)1-2-4(8)6(11)12;;/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12);2*1H/t3-,4-;;/m1../s1
• InChI Key： OLQCFLWGFNLVME-XWJKVJTJSA-N
• SMILES： [Cl-].[Cl-].OC([C@@H](CC[C@H](C(=O)O)[NH3+])[NH3+])=O

Computed Properties

• Exact Mass: 248.03300
• Monoisotopic Mass: 248.0330623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 126.64000
• LogP: 1.59500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI)

Comprehensive Guide to Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI) (CAS No. 213686-08-9): Properties, Applications, and Market Insights

Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI) (CAS No. 213686-08-9) is a specialized chiral diamine derivative with significant relevance in pharmaceutical and biochemical research. This compound, often referred to as (2R,5R)-2,5-diaminohexanedioic acid dihydrochloride, is gaining attention due to its stereospecific properties and potential applications in drug development. Researchers are increasingly interested in this molecule as the demand for enantiomerically pure compounds rises in modern medicine.

The diaminohexanedioic acid derivative exhibits unique structural features that make it valuable for asymmetric synthesis and peptidomimetic design. Its dihydrochloride salt form enhances stability and solubility, crucial factors for laboratory handling and industrial applications. Current trends in chiral building blocks for API synthesis have put compounds like 213686-08-9 in the spotlight, particularly for developing novel therapeutic agents targeting neurological disorders and metabolic diseases.

From a chemical perspective, this optically active diamine demonstrates remarkable versatility. The (2R,5R) configuration provides specific spatial orientation that's essential for creating biologically active molecules with precise target interactions. Pharmaceutical chemists value such chiral intermediates for constructing complex molecular architectures found in many modern drugs, especially those requiring high enantiomeric purity for optimal efficacy and safety profiles.

The synthesis and applications of Hexanedioic acid,2,5-diamino-, dihydrochloride align with several current scientific trends, including sustainable chemistry and green synthesis methods. Researchers are exploring eco-friendly production routes for such pharmaceutical intermediates to reduce environmental impact while maintaining high purity standards. This approach resonates with the growing emphasis on green chemistry principles across the chemical and pharmaceutical industries.

Market analysis indicates steady growth in demand for high-quality chiral building blocks like CAS 213686-08-9. The global market for enantiomerically pure compounds is projected to expand significantly, driven by advancements in asymmetric synthesis technologies and increasing regulatory requirements for single-enantiomer drugs. Suppliers specializing in such niche fine chemicals are investing in advanced purification and characterization techniques to meet the stringent quality demands of pharmaceutical customers.

Quality control aspects of (2R,5R)-2,5-diaminohexanedioic acid dihydrochloride are particularly crucial given its pharmaceutical applications. Analytical methods such as chiral HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's identity, purity, and stereochemical integrity. These quality assurance measures ensure reliable performance in downstream applications, whether in medicinal chemistry research or process development.

Storage and handling recommendations for this diamino acid derivative follow standard protocols for sensitive organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments with protection from moisture and light helps maintain stability. These practical considerations are important for researchers and manufacturers working with this valuable chiral intermediate in their workflows.

The future outlook for Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI) appears promising as research continues to uncover new applications in drug discovery and development. Its structural features make it particularly interesting for designing novel enzyme inhibitors and receptor modulators. As the pharmaceutical industry places greater emphasis on targeted therapies and personalized medicine, the demand for such specialized chiral compounds is expected to grow correspondingly.

For researchers seeking reliable sources of CAS 213686-08-9, it's essential to partner with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound's technical specifications, including optical purity, water content, and residual solvent levels, should be carefully evaluated to ensure suitability for intended applications. These quality parameters are especially critical when the material will be used in regulatory submissions or clinical-stage development programs.

In conclusion, Hexanedioic acid,2,5-diamino-, dihydrochloride, (2R,5R)- (9CI) represents an important tool in modern synthetic and medicinal chemistry. Its unique combination of stereochemistry and functional groups offers diverse possibilities for molecular design, particularly in the development of chiral pharmaceuticals. As scientific understanding of stereospecific interactions grows, compounds like 213686-08-9 will likely play increasingly significant roles in advancing therapeutic innovations.